Cas no 1361727-18-5 (3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1361727-18-5
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912787
• Update Time: 2025-05-19

3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-1-2-10(11(15)7-9)12-8(3-5-17)4-6-18-13(12)16/h1-2,4,6-7H,3H2
• InChI Key： XMVHXOYEPZTUEX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC=CC=1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile

3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile: A Comprehensive Overview

3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile, also known by its CAS number 1361727-18-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a dichlorophenyl group and an acetonitrile substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The molecular structure of 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile is notable for its aromaticity and the strategic placement of substituents. The pyridine ring serves as the central framework, while the 2-fluoro group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. The 3-(2,4-dichlorophenyl) group adds further complexity to the molecule, contributing to its stability and potential for use in advanced materials. The acetonitrile group at the 4-position of the pyridine ring introduces nitrile functionality, which is known for its versatility in organic synthesis.

Recent studies have highlighted the importance of 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for drug discovery, particularly in the design of molecules targeting specific biological pathways. The compound's ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, makes it a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile has found utility in agrochemicals and materials science. Its role as an active ingredient in pesticides has been investigated due to its ability to disrupt specific enzymatic activities in pests. Furthermore, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The synthesis of 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile typically involves multi-step organic reactions. One common approach involves the Friedel-Crafts alkylation or acylation of pyridine derivatives followed by substitution reactions to introduce the dichlorophenyl and acetonitrile groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with high purity.

The compound's stability under various conditions has been extensively studied. Research indicates that 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile exhibits good thermal stability and resistance to hydrolysis under mild conditions. However, exposure to strong acids or bases may lead to decomposition or side reactions. These properties are critical when considering its storage and handling requirements.

In conclusion, 3-(2,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile, CAS number 1361727-18-5, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an essential molecule for both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.